Cas no 139209-96-4 (2H-1-Benzopyran-6-ol, 8-methoxy-2,2-dimethyl-)

• Product Name: 2H-1-Benzopyran-6-ol, 8-methoxy-2,2-dimethyl-
• CAS No: 139209-96-4
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1274036
• Update Time: 2024-08-03

2H-1-Benzopyran-6-ol, 8-methoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol, 8-methoxy-2,2-dimethyl-

• Inchi： 1S/C12H14O3/c1-12(2)5-4-8-6-9(13)7-10(14-3)11(8)15-12/h4-7,13H,1-3H3
• InChI Key： ZMIREBZECLQOBW-UHFFFAOYSA-N
• SMILES： C1(C)(C)OC2=C(OC)C=C(O)C=C2C=C1

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 356.8±42.0 °C(Predicted)
• PSA: 38.69
• pka: 9.88±0.40(Predicted)